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Compound of Interest

Compound Name: Solvent red 195

Cat. No.: B1595644

For Researchers, Scientists, and Drug Development Professionals

Introduction

Solvent Red 195, also known by trade names such as Macrolex® Red B and Transparent Red
2B, is a bluish-red monoazo solvent dye.[1] Its high thermal stability, good lightfastness, and
excellent solubility in a wide range of organic solvents and polymer matrices make it a valuable
tool for various industrial and research applications.[2][3][4] This document provides detailed
application notes and protocols for utilizing Solvent Red 195 as a fluorescent stain for the
visualization of polymer morphology, including polymer blends, thin films, and microstructures
within drug delivery systems. Its fluorescent properties allow for high-contrast imaging of phase
separation, component distribution, and cellular structures within polymeric materials using
techniques such as fluorescence and confocal microscopy.[5]

Physicochemical and Spectroscopic Properties

A comprehensive understanding of the properties of Solvent Red 195 is crucial for its effective
application. The dye is characterized by its vibrant bluish-red color and is supplied as a powder.

[6]

Table 1: Physicochemical Properties of Solvent Red 195
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Property Value Reference(s)
Chemical Class Monoazo [1]
Appearance Bluish-Red Powder [6]

Melting Point 216 °C [6]

Density 0.39 - 1.29 g/cm3 [2][6]

Heat Resistance (in PS) Up to 300 °C [3][6]

Light Fastness (in PS) Grade 8 (Superior) [31[6]

Table 2: Solubility of Solvent Red 195 in Organic Solvents at 20°C

Solvent Solubility (g/L) Reference(s)
Dichloromethane 37.1 [7]
Methylbenzene 2.7 [7]
Acetone 1.4 [7]
Butyl Acetate 1.3 [7]
Ethyl Alcohol 0.8 [7]

While specific excitation and emission spectra for Solvent Red 195 are not readily available in
the literature, a similar dye, Reactive Red 195, exhibits a maximum absorption wavelength at
542 nm, suggesting that an excitation wavelength in the green-yellow region of the visible
spectrum is likely effective.[8] It is also noted that related solvent dyes can emit significant red
fluorescence upon exposure to ultraviolet light.[5] Researchers are advised to experimentally
determine the optimal excitation and emission wavelengths for their specific polymer matrix and
imaging setup.

Applications in Polymer Morphology Visualization

Solvent Red 195 is highly soluble in a variety of amorphous thermoplastics, making it an
excellent candidate for visualizing the morphology of polymer blends and the internal structure
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of polymer-based systems.[2] Its ability to preferentially partition into one phase of an
immiscible or partially miscible polymer blend allows for high-contrast imaging of the phase-
separated morphology. This is particularly useful in the development and characterization of
materials for various applications, including drug delivery, where the distribution of different
polymer phases can significantly impact performance.

Experimental Protocols

The following protocols provide a starting point for using Solvent Red 195 to stain polymer
samples for morphology visualization. Optimization of dye concentration, solvent, and staining
time may be necessary depending on the specific polymer system and sample thickness.

Protocol 1: Staining of Polymer Thin Films

This protocol is suitable for visualizing the morphology of polymer blend thin films cast on a
solid substrate (e.g., glass slide, silicon wafer).

Materials:

Solvent Red 195

o A suitable solvent (e.g., dichloromethane, chloroform, toluene) in which both the dye and the
polymer are soluble.

o Polymer or polymer blend solution

e Spin coater or casting knife

» Glass slides or other suitable substrates
e Petri dish

e Fluorescence microscope

Procedure:

e Prepare a stock solution of Solvent Red 195: Dissolve Solvent Red 195 in the chosen
solvent to a concentration of 0.1-1 mg/mL. Sonicate if necessary to ensure complete
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dissolution.

o Prepare the staining solution: Dilute the stock solution to a final concentration of 1-10 pg/mL
in the same solvent. The optimal concentration will depend on the polymer and film
thickness.

o Prepare the polymer thin film: Cast the polymer or polymer blend solution onto a clean glass
slide using a spin coater or casting knife to achieve the desired thickness.

o Dry the polymer film: Dry the film in a vacuum oven or on a hotplate at a temperature below
the glass transition temperature of the polymers to remove the casting solvent.

e Stain the polymer film:
o Place the polymer film in a petri dish.
o Add a sufficient volume of the staining solution to completely immerse the film.
o Cover the petri dish and allow the film to stain for 1-10 minutes at room temperature.

» Rinse the film: Gently rinse the stained film with fresh solvent to remove excess dye from the
surface.

e Dry the stained film: Dry the film under a gentle stream of nitrogen or in a vacuum oven.

e Imaging: Image the stained polymer film using a fluorescence microscope equipped with
appropriate filters. Based on available data for similar dyes, excitation in the range of 540-
560 nm and emission detection above 580 nm is a reasonable starting point.

Protocol 2: Staining of Microtomed Polymer Sections

This protocol is designed for visualizing the internal morphology of bulk polymer samples.
Materials:
e Solvent Red 195

e Asuitable solvent for the dye (e.g., isopropanol, ethanol).
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Bulk polymer sample

Microtome

Glass slides

Staining jar

Mounting medium

Fluorescence microscope

Procedure:

Prepare the polymer sample: Trim the bulk polymer sample to a suitable size for microtomy.
Microtome sectioning: Cut thin sections (5-20 um) of the polymer sample using a microtome.

Mount sections on slides: Place the sections on clean glass slides. If necessary, use an
adhesive to ensure the sections adhere to the slide.

Prepare the staining solution: Prepare a 0.1% (w/v) solution of Solvent Red 195 in a suitable
solvent like isopropanol.

Stain the sections:

o Place the slides in a staining jar containing the Solvent Red 195 solution.

o Stain for 5-15 minutes at room temperature.

Differentiate and rinse: Briefly rinse the slides in 70-95% ethanol to remove excess stain.

Dehydrate and clear (optional): If a non-agqueous mounting medium is used, dehydrate the
sections through a graded series of ethanol and clear with xylene or a xylene substitute.

Mount and coverslip: Apply a drop of mounting medium to the section and place a coverslip
over it.

Imaging: Observe the stained sections under a fluorescence microscope.
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Data Presentation

The following table summarizes the key parameters and their typical ranges for the application
of Solvent Red 195 in polymer morphology visualization.

Table 3: Summary of Experimental Parameters

Protocol 2: Microtomed

Parameter Protocol 1: Thin Films ]
Sections

Dye Concentration 1-10 pg/mL 0.1% (w/v)
Dichloromethane, Chloroform,

Solvent Isopropanol, Ethanol
Toluene

Staining Time 1-10 minutes 5-15 minutes

Sample Thickness 100 nm - 10 pum 5-20 um

) ] Fluorescence/Confocal )
Imaging Technique Fluorescence Microscopy

Microscopy

Visualizations
Experimental Workflow

The general workflow for visualizing polymer morphology using Solvent Red 195 can be
summarized in the following diagram.

Sample Preparation Staining Imaging & Analysis

Polymer Film Casting / Microtomy Prepare Staining Solution H Immerse Sample H Rinse H Dry H Fluorescence Microscopy H Image Analysis

{ [}

Click to download full resolution via product page

General workflow for polymer morphology visualization.
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Logical Relationship of Staining

The underlying principle of using a solvent dye for visualizing polymer blend morphology is
based on the differential solubility of the dye in the constituent polymer phases.

Polymer Blend (Phase A + Phase B) Solvent Red 195 in Solution

>

Stained Polymer Blend

o

Phase A (with dissolved dye) Phase B (low dye concentration)

High Contrast Fluorescence Image

Click to download full resolution via product page

Differential partitioning of Solvent Red 195 in a polymer blend.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.precisechem.com/news/copy-solvent-red-195-introduction-and-application/
https://www.xinchem.com/solvent-red-195-cas-164251-88-1-product/
https://www.xinchem.com/solvent-red-195-cas-164251-88-1-product/
https://www.colorantsgroup.com/solvent-red-195.php
https://www.colorantsgroup.com/solvent-red-195.php
https://www.epsilonpigments.com/solvent-dyes/oil-soluble-dyes/Solvent-Red/Solvent-Red-195.html
https://www.researchgate.net/figure/Ultraviolet-absorption-spectrum-of-Reactive-Red-195_fig1_360194483
https://www.benchchem.com/product/b1595644#solvent-red-195-for-visualizing-polymer-morphology
https://www.benchchem.com/product/b1595644#solvent-red-195-for-visualizing-polymer-morphology
https://www.benchchem.com/product/b1595644#solvent-red-195-for-visualizing-polymer-morphology
https://www.benchchem.com/product/b1595644#solvent-red-195-for-visualizing-polymer-morphology
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1595644?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1595644?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

